Cas no 53892-25-4 ((dibutylsulfamoyl)amine)

• Product Name: (dibutylsulfamoyl)amine
• CAS No: 53892-25-4
• MF: C₈H₂₀N₂O₂S
• MW: 208.321600914001
• CID: 5732919
• PubChem ID: 15569632
• Update Time: 2025-11-01

(dibutylsulfamoyl)amine Chemical and Physical Properties

Names and Identifiers

• AKOS009284654
• SCHEMBL293306
• N,N-dibutylsulfamide
• 1-[butyl(sulfamoyl)amino]butane
• 53892-25-4
• Z369315588
• EN300-64171
• CHEMBL375031
• (dibutylsulfamoyl)amine

• Inchi： 1S/C8H20N2O2S/c1-3-5-7-10(8-6-4-2)13(9,11)12/h3-8H2,1-2H3,(H2,9,11,12)
• InChI Key： CWJCHJJDYIRWMU-UHFFFAOYSA-N
• SMILES： S(N)(N(CCCC)CCCC)(=O)=O

Computed Properties

• Exact Mass: 208.12454906g/mol
• Monoisotopic Mass: 208.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 311.2±25.0 °C at 760 mmHg
• Flash Point: 142.0±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• pka: 12.73±0.60(Predicted)

(dibutylsulfamoyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid diamides

Additional information on (dibutylsulfamoyl)amine

Exploring the Properties and Applications of (Dibutylsulfamoyl)Amine (CAS No. 53892-25-4)

(Dibutylsulfamoyl)amine, identified by its CAS number 53892-25-4, is a specialized organic compound that has garnered attention in various industrial and research applications. This compound, characterized by its unique sulfamoyl and amine functional groups, plays a pivotal role in synthetic chemistry and material science. Its molecular structure, featuring dibutyl substituents, contributes to its solubility and reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the demand for sulfamoyl-based compounds has surged due to their utility in pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals frequently search for "CAS 53892-25-4 uses" or "dibutylsulfamoyl amine synthesis," reflecting the growing interest in this compound. Its applications extend to catalysis, where it acts as a ligand or precursor, and in the development of novel polymers with enhanced thermal stability.

One of the key advantages of (dibutylsulfamoyl)amine is its compatibility with green chemistry principles. As sustainability becomes a global priority, queries like "eco-friendly sulfamoyl derivatives" or "green synthesis of 53892-25-4" highlight its potential in reducing environmental impact. The compound's low toxicity profile further aligns with regulatory trends favoring safer chemical alternatives.

From a technical perspective, the synthesis of CAS 53892-25-4 involves straightforward reactions, often starting from readily available precursors. However, optimizing yield and purity remains a focus for manufacturers. Searches such as "high-purity dibutylsulfamoyl amine" or "scaling up 53892-25-4 production" underscore the industrial need for efficient processes. Analytical techniques like NMR and HPLC are critical for quality control, ensuring consistency across batches.

Beyond its chemical properties, (dibutylsulfamoyl)amine is also explored for its potential in nanotechnology. Nanoparticles functionalized with sulfamoyl groups exhibit unique surface properties, driving interest in "nanomaterial applications of 53892-25-4." This intersection of chemistry and nanotechnology opens doors to innovations in drug delivery, sensors, and coatings.

In conclusion, (dibutylsulfamoyl)amine (CAS 53892-25-4) stands out as a multifaceted compound with broad applicability. Its relevance to cutting-edge research and industrial processes ensures its continued prominence in scientific discourse. Whether for synthetic versatility, environmental compatibility, or advanced material development, this compound remains a subject of significant interest and exploration.